N-benzyl-N,2,3-trimethyl-5-(6-oxo-1,6-dihydropyridazin-3-yl)benzenesulfonamide

• Molecular Formula: C20H21N3O3S
• Molecular Weight: 383.5 g/mol
• IUPAC Name: N-benzyl-N,2,3-trimethyl-5-(6-oxo-1H-pyridazin-3-yl)benzenesulfonamide
• InChI: InChI=1S/C20H21N3O3S/c1-14-11-17(18-9-10-20(24)22-21-18)12-19(15(14)2)27(25,26)23(3)13-16-7-5-4-6-8-16/h4-12H,13H2,1-3H3,(H,22,24)
• InChI Key: XLBMNCFJVBGBGY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1C)S(=O)(=O)N(C)CC2=CC=CC=C2)C3=NNC(=O)C=C3

Description

N-benzyl-N,2,3-trimethyl-5-(6-oxo-1,6-dihydropyridazin-3-yl)benzenesulfonamide is a complex organic compound that features a sulfonamide group attached to a benzene ring, which is further substituted with a benzyl group and a pyridazinone moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-benzyl-N,2,3-trimethyl-5-(6-oxo-1,6-dihydropyridazin-3-yl)benzenesulfonamide typically involves multi-step organic reactions. One common approach is to start with the sulfonation of a benzene derivative, followed by the introduction of the pyridazinone moiety through a cyclization reaction. The benzyl group can be introduced via a nucleophilic substitution reaction, and the methyl groups can be added through alkylation reactions. The specific reaction conditions, such as temperature, solvents, and catalysts, can vary depending on the desired yield and purity of the final product.

Industrial Production Methods

In an industrial setting, the production of this compound may involve the use of continuous flow reactors to optimize reaction conditions and improve efficiency. The use of automated systems can help in maintaining consistent reaction parameters, thereby ensuring high yield and purity. Additionally, the use of green chemistry principles, such as solvent recycling and waste minimization, can make the production process more environmentally friendly.

Chemical Reactions Analysis

Types of Reactions

N-benzyl-N,2,3-trimethyl-5-(6-oxo-1,6-dihydropyridazin-3-yl)benzenesulfonamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to introduce additional functional groups or to modify existing ones.

Reduction: Reduction reactions can be used to convert the pyridazinone moiety to a different functional group.

Substitution: Nucleophilic or electrophilic substitution reactions can be used to replace specific groups within the molecule.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) can be used for nucleophilic substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfone derivatives, while reduction could produce amine derivatives.

Scientific Research Applications

N-benzyl-N,2,3-trimethyl-5-(6-oxo-1,6-dihydropyridazin-3-yl)benzenesulfonamide has several scientific research applications:

Chemistry: It can be used as a building block in the synthesis of more complex molecules.

Biology: The compound may have potential as a biochemical probe or as a precursor for biologically active molecules.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where sulfonamide derivatives are known to be effective.

Industry: It can be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-benzyl-N,2,3-trimethyl-5-(6-oxo-1,6-dihydropyridazin-3-yl)benzenesulfonamide involves its interaction with specific molecular targets. The sulfonamide group can interact with enzymes or receptors, potentially inhibiting their activity. The benzyl and pyridazinone moieties may also contribute to the compound’s overall biological activity by enhancing its binding affinity or specificity for certain targets.

Comparison with Similar Compounds

Similar Compounds

N-benzyl-N-methylbenzenesulfonamide: Lacks the pyridazinone moiety and has different chemical properties.

N-benzyl-N,2,3-trimethylbenzenesulfonamide: Similar structure but without the pyridazinone group.

N-benzyl-N,2,3-trimethyl-5-(1,6-dihydropyridazin-3-yl)benzenesulfonamide: Similar but with a different substitution pattern on the pyridazinone ring.

Uniqueness

N-benzyl-N,2,3-trimethyl-5-(6-oxo-1,6-dihydropyridazin-3-yl)benzenesulfonamide is unique due to the presence of the pyridazinone moiety, which can impart specific chemical and biological properties. This makes it a valuable compound for research and development in various scientific fields.